Cas no 4901-37-5 (Phosphorothioic acid, O,O-dimethyl O-p-tolyl ester)

• Product Name: Phosphorothioic acid, O,O-dimethyl O-p-tolyl ester
• CAS No: 4901-37-5
• MF: C₉H₁₃O₃PS
• MW: 232.236482381821
• CID: 2619951
• PubChem ID: 6452124
• Update Time: 2025-04-21

Phosphorothioic acid, O,O-dimethyl O-p-tolyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID20197668
• O,O-Dimethyl O-p-tolyl phosphorothioate
• SCHEMBL12558192
• Phosphorothioic acid, O,O-dimethyl O-p-tolyl ester
• 4901-37-5
• DTXCID80120159

• Inchi： 1S/C9H13O3PS/c1-8-4-6-9(7-5-8)12-13(14,10-2)11-3/h4-7H,1-3H3
• InChI Key： KOZKFPKNGBHIMU-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 232.032301
• Monoisotopic Mass: 232.032301
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.8

Experimental Properties

• Density: 1.216
• Boiling Point: 272.2°C at 760 mmHg
• Flash Point: 118.4°C
• Refractive Index: 1.541
• PSA: 69.59000
• LogP: 3.54170